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Compound of Interest

Compound Name: Vialinin A

Cat. No.: B1662646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage,

handling, and use of Vialinin A, a potent p-terphenyl antioxidant and deubiquitinating enzyme

(DUB) inhibitor.

Introduction
Vialinin A is a naturally occurring compound isolated from the edible mushroom Thelephora

vialis. It has demonstrated significant anti-inflammatory, antioxidant, and anticancer properties.

Its primary mechanism of action involves the inhibition of deubiquitinating enzymes, particularly

ubiquitin-specific peptidase 4 (USP4), USP5/isopeptidase T (IsoT), and ubiquitin C-terminal

hydrolase L1 (UCH-L1).[1][2] Vialinin A is a potent inhibitor of Tumor Necrosis Factor-alpha

(TNF-α) release, making it a valuable tool for research in inflammation, autoimmune diseases,

and cancer.[3][4][5]

Physicochemical Properties and Storage
Proper storage and handling are critical to maintain the integrity and activity of Vialinin A.

Table 1: Physicochemical Properties of Vialinin A
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Property Value Reference(s)

Molecular Formula C₃₄H₂₆O₈ [1]

Molecular Weight 562.57 g/mol [1]

CAS Number 858134-23-3 [1]

Purity ≥95% [4]

Appearance Crystalline solid [4]

Table 2: Storage and Stability of Vialinin A

Form
Storage
Temperature

Stability Reference(s)

Powder -20°C ≥ 4 years [4][6]

In Solvent (-80°C) -80°C Up to 1 year [6][7]

In Solvent (-20°C) -20°C

Up to 1 month

(sealed, away from

moisture)

[3]

Handling Recommendations:

Hygroscopic: Handle in a dry environment.

Light Sensitivity: Store protected from light.

Shipping: Typically shipped on wet or blue ice.[4][6]

Reconstitution: When preparing solutions, sonication or warming may be necessary to aid

dissolution.[2][6] To prevent degradation from repeated freeze-thaw cycles, aliquot stock

solutions into single-use vials.[3] For in vivo experiments, it is recommended to prepare fresh

solutions daily.[3]

Solubility
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Vialinin A is a hydrophobic compound with limited solubility in aqueous solutions.[8]

Table 3: Solubility of Vialinin A in Various Solvents

Solvent Solubility Reference(s)

DMSO ≥ 20 mg/mL (~35.5 mM) [4]

DMF ≥ 20 mg/mL (~35.5 mM) [4]

Ethanol ≥ 10 mg/mL (~17.8 mM) [4]

DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL (~0.44 mM) [4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.44 mM) [3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.44 mM) [3]

Biological Activity
Vialinin A exhibits a range of biological activities, primarily stemming from its ability to inhibit

DUBs and modulate inflammatory signaling pathways.

Table 4: Inhibitory Activity of Vialinin A

Target IC₅₀ Cell Line/System Reference(s)

USP4 1.5 µM In vitro enzyme assay [1][2]

USP5/IsoT 5.9 µM In vitro enzyme assay [1][2]

UCH-L1 22.3 µM In vitro enzyme assay [1][2]

TNF-α release 0.09 nM RBL-2H3 cells [1][4]

IL-4 release 2.8 nM RBL-2H3 cells [4]

SENP1 Potent inhibitor In vitro enzyme assay [2][3]

Vialinin A shows no significant inhibition of UCH-L3, USP2, and USP8.[1] It has also been

shown to promote the activation of the Keap1-Nrf2-ARE signaling pathway.[3]
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Experimental Protocols
The following are detailed protocols for key experiments involving Vialinin A.

In Vitro Anti-inflammatory Assay: Inhibition of TNF-α
Release from RBL-2H3 Cells
This protocol is based on the established activity of Vialinin A in inhibiting TNF-α release from

rat basophilic leukemia (RBL-2H3) cells.[5][9]

Workflow for TNF-α Release Inhibition Assay
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Cell Culture and Sensitization

Treatment and Stimulation

Measurement and Analysis

Seed RBL-2H3 cells in a 24-well plate

Sensitize cells with anti-DNP IgE overnight

Wash cells to remove unbound IgE

Pre-treat with various concentrations of Vialinin A

Stimulate with DNP-BSA antigen

Collect supernatant

Measure TNF-α concentration using ELISA

Calculate % inhibition
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Cell Culture and Treatment

Immunofluorescence Staining

Imaging and Analysis

Seed cells (e.g., HeLa or macrophages) on coverslips

Pre-treat with Vialinin A

Stimulate with TNF-α or LPS

Fix and permeabilize cells

Incubate with anti-NF-κB p65 antibody

Incubate with fluorescent secondary antibody

Counterstain nuclei with DAPI

Visualize using fluorescence microscopy

Quantify nuclear translocation of p65
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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